Cas no 1270299-61-0 ((4S)-6-methoxy-3,4-dihydro-2H-1-benzopyran-4-ol)

• Product Name: (4S)-6-methoxy-3,4-dihydro-2H-1-benzopyran-4-ol
• CAS No: 1270299-61-0
• MF: C₁₀H₁₂O₃
• MW: 180.200483322144
• CID: 5558839
• PubChem ID: 64983179
• Update Time: 2025-10-29

(4S)-6-methoxy-3,4-dihydro-2H-1-benzopyran-4-ol Chemical and Physical Properties

Names and Identifiers

• (4S)-6-methoxy-3,4-dihydro-2H-1-benzopyran-4-ol
• 2H-1-Benzopyran-4-ol, 3,4-dihydro-6-methoxy-, (4S)-
• (4S)-3,4-Dihydro-6-methoxy-2H-1-benzopyran-4-ol
• (S)-6-methoxychroman-4-ol

• Inchi： 1S/C10H12O3/c1-12-7-2-3-10-8(6-7)9(11)4-5-13-10/h2-3,6,9,11H,4-5H2,1H3/t9-/m0/s1
• InChI Key： REGASJUMDXLFAS-VIFPVBQESA-N
• SMILES： C1OC2=CC=C(OC)C=C2[C@@H](O)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans

Additional information on (4S)-6-methoxy-3,4-dihydro-2H-1-benzopyran-4-ol

Chemical Profile of (4S)-6-methoxy-3,4-dihydro-2H-1-benzopyran-4-ol (CAS No. 1270299-61-0)

(4S)-6-methoxy-3,4-dihydro-2H-1-benzopyran-4-ol, identified by its Chemical Abstracts Service (CAS) number 1270299-61-0, is a structurally complex organic compound belonging to the benzopyran class. This molecule has garnered significant attention in the field of pharmaceutical chemistry due to its unique scaffold and potential biological activities. The presence of a stereocenter at the (4S) position and functional groups such as methoxy and hydroxyl contribute to its chemical diversity and reactivity, making it a valuable scaffold for drug discovery and medicinal chemistry research.

The benzopyran core is a well-known pharmacophore found in numerous bioactive natural products and synthetic drugs. Specifically, derivatives of benzopyrans have been extensively studied for their roles in modulating various biological pathways, including those relevant to neurological disorders, inflammation, and cancer. The compound’s (4S)-configuration is particularly noteworthy, as stereochemistry often plays a critical role in determining pharmacological efficacy and selectivity. The 6-methoxy substituent further influences the electronic properties of the molecule, potentially enhancing interactions with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of (4S)-6-methoxy-3,4-dihydro-2H-1-benzopyran-4-ol with target proteins with high accuracy. Studies suggest that this compound may interact with enzymes and receptors involved in signal transduction pathways, making it a promising candidate for developing novel therapeutic agents. For instance, preliminary docking studies have indicated potential binding to enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX), which are key players in inflammatory responses.

The hydroxyl group at the 4-position of the benzopyran ring introduces polarity and hydrogen bonding capabilities, which are essential for optimizing drug-like properties such as solubility and bioavailability. Additionally, the dihydropyran moiety contributes to the molecule’s rigidity, potentially stabilizing its conformation in biological environments. These structural features make (4S)-6-methoxy-3,4-dihydro-2H-1-benzopyran-4-ol an attractive candidate for further derivatization to enhance its pharmacological profile.

In vitro studies have begun to explore the biological activity of this compound. Initial assays have shown modest inhibitory effects on certain enzyme targets, suggesting potential therapeutic applications. For example, researchers have observed dose-dependent inhibition of an inflammatory mediator pathway when using this compound in cell-based models. While these findings are preliminary, they underscore the importance of exploring structurally diverse molecules like (4S)-6-methoxy-3,4-dihydro-2H-1-benzopyran-4-ol for discovering novel pharmacological leads.

The synthesis of this compound involves multi-step organic reactions that highlight the expertise required in medicinal chemistry. Key synthetic strategies include stereoselective reduction of a ketone intermediate followed by functional group modifications to introduce the methoxy and hydroxyl groups at appropriate positions. Advances in synthetic methodologies have enabled more efficient and scalable production of such complex molecules, facilitating their use in preclinical research.

Future directions for research on (4S)-6-methoxy-3,4-dihydro-2H-1-benzopyran-4-ol include exploring its mechanism of action in greater detail through biochemical assays and animal models. Additionally, structure-based drug design approaches could be employed to optimize its potency and selectivity by modifying key functional groups while maintaining the core benzopyran scaffold. Collaborative efforts between synthetic chemists and biologists will be crucial in translating these findings into tangible therapeutic benefits.

The growing interest in natural product-inspired scaffolds like benzopyrans reflects their proven utility as drug candidates. The unique structural features of (4S)-6-methoxy-3,4-dihydro-2H-1-benzopyran-4-ol, combined with its observed biological activity, position it as a promising molecule for further investigation. As research continues to uncover new therapeutic targets and develop innovative chemical tools, compounds such as this one will remain at the forefront of pharmaceutical innovation.